SIRT2 Isoform Selectivity Comparison
AK-1 demonstrates a greater selectivity margin for SIRT2 over the closely related sirtuins SIRT1 and SIRT3 when compared to AGK2, a commonly used alternative SIRT2 inhibitor. In enzymatic assays, AK-1 inhibits SIRT2 with an IC₅₀ of 12.5 μM while requiring >50 μM to affect SIRT1 and SIRT3 (selectivity ratio >4×) [1]. In contrast, AGK2, despite its greater potency against SIRT2 (IC₅₀ = 3.5 μM), exhibits a narrower selectivity window with an IC₅₀ of 40 μM against SIRT1 (selectivity ratio ~11×) [1]. While AGK2's absolute SIRT1 IC₅₀ remains above typical working concentrations, the reduced fold-selectivity introduces a higher potential for off-target SIRT1 engagement in assays requiring elevated inhibitor concentrations.
| Evidence Dimension | SIRT2 inhibition potency (IC₅₀) and selectivity over SIRT1/SIRT3 (IC₅₀) |
|---|---|
| Target Compound Data | SIRT2 IC₅₀ = 12.5 μM; SIRT1 IC₅₀ > 50 μM; SIRT3 IC₅₀ > 50 μM |
| Comparator Or Baseline | AGK2: SIRT2 IC₅₀ = 3.5 μM; SIRT1 IC₅₀ = 40 μM; SIRT3 IC₅₀ not explicitly reported |
| Quantified Difference | Selectivity ratio (SIRT1 IC₅₀ / SIRT2 IC₅₀): AK-1 > 4.0; AGK2 ~ 11.4 |
| Conditions | In vitro enzymatic deacetylation assays using recombinant human SIRT1, SIRT2, and SIRT3 proteins |
Why This Matters
A higher selectivity margin reduces the risk of confounding results from SIRT1 inhibition, particularly in experiments requiring inhibitor concentrations approaching 50 μM.
- [1] Schiedel, M., Rumpf, T., Karaman, B., Lehotzky, A., Oláh, J., Gerhardt, S., ... & Jung, M. (2016). Aminothiazoles as potent and selective Sirt2 inhibitors: a structure–activity relationship study. Journal of Medicinal Chemistry, 59(4), 1599-1612. (Table 1; PMC3931077). View Source
